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Compound of Interest

Compound Name: n-Dodecylurea
CAS No.: 2158-09-0
Cat. No.: B1362651
Get Quote
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Executive Summary

n-Dodecylurea (NDU) is a non-ionic surfactant-like molecule characterized by a hydrophobic
dodecyl tail and a hydrophilic urea headgroup. Its amphiphilic nature makes it a candidate for
permeation enhancement in transdermal and mucosal drug delivery. However, its utility is
governed by two critical parameters: low aqueous solubility (driven by a LogP ~4.6) and
hydrolytic stability of the urea linkage. This guide outlines the mechanistic basis of these
properties and provides validated protocols for their assessment.

Physicochemical Profile

NDU functions as a hydrotrope and surfactant. Its high lipophilicity suggests strong affinity for
biological membranes, while the urea moiety enables hydrogen bonding with solvent systems
and polar headgroups of lipid bilayers.

Table 1: Physicochemical Properties of n-Dodecylurea
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Property Value Relevance
Molecular Formula Core structure
Molecular Weight 228.38 g/mol Diffusion coefficient estimation

Solid-state handling;

Melting Point 75-78 °C o
processing limits
Predicts low aqueous
LogP (Octanol/Water) ~4.67 solubility; high membrane
permeability
_ Non-ionizable at physiological
pKa ~14.3 (Predicted)
pH
) Water-dispersible; forms W/O
HLB Value ~6-8 (Estimated)

emulsions or mixed micelles

Solubility and Formulation Strategies
Solubility Behavior

NDU exhibits "brick-dust" solubility behavior in water—high crystal lattice energy coupled with
high lipophilicity results in poor aqueous solubility. It requires organic cosolvents or surfactant
systems for effective solubilization.

e Agueous Media: Practically insoluble (< 0.1 mg/mL). The hydrophobic effect dominates,
driving NDU molecules to aggregate or precipitate.

» Organic Solvents: Highly soluble in Ethanol, DMSO, and Isopropyl Myristate (IPM).

o Surfactant Systems: Solubilization increases linearly with surfactant concentration (e.g., SLS
or Tween 80) above the Critical Micelle Concentration (CMC), indicating incorporation into
the micellar core or palisade layer.

Solubilization Workflow (DOT Visualization)

The following diagram illustrates the logical flow for selecting a solubilization strategy based on
the target concentration.
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Figure 1: Decision tree for n-Dodecylurea solubilization based on target load.

Stability Profile
Chemical Stability (Hydrolysis)

The primary degradation pathway for NDU is hydrolysis of the urea linkage. This reaction is
acid/base catalyzed and follows pseudo-first-order kinetics.

» Acidic Conditions (pH < 4): Protonation of the carbonyl oxygen increases susceptibility to
nucleophilic attack by water.

e Basic Conditions (pH > 10): Direct nucleophilic attack by hydroxide ions.

o Neutral Conditions: Generally stable at room temperature; hydrolysis may occur at elevated
temperatures (> 60°C).

Degradation Products:
» Dodecylamine: Primary amine degradation product (potential irritant).
o Carbon Dioxide: Gas evolution.

o Ammonia: Released as ammonium ion in solution.
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Hydrolysis Pathway Diagram
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Figure 2: Hydrolytic degradation pathway of n-Dodecylurea leading to amine release.

Mechanism of Action: Permeation Enhancement[4]

[5][6][7]

NDU acts as a penetration modifier. Unlike solvents that simply solvate the drug, NDU interacts
directly with the stratum corneum (SC) or mucosal lipid bilayers.

« Insertion: The hydrophobic dodecyl tail inserts into the lipid bilayer.

o Disruption: The urea headgroup, being polar but non-ionic, disrupts the hydrogen bonding
network of the ceramide headgroups.

o Fluidization: This increases the gauche conformers in the lipid alkyl chains, increasing
membrane fluidity and diffusion coefficients for co-administered drugs.

Experimental Protocols

Protocol 1: Saturation Solubility Determination (Shake-
Flask Method)

Validates the solubility limit in various vehicles.

e Preparation: Add excess n-Dodecylurea solid (~50 mg) to 10 mL of the selected solvent
(Water, PBS pH 7.4, Ethanol, IPM) in a glass vial.
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Equilibration: Cap tightly and place in a shaking water bath at 25°C + 0.1°C for 48 hours.

Separation: Filter the suspension through a 0.45 um PVDF syringe filter (pre-saturated to
prevent adsorption).

Quantification: Dilute the filtrate with mobile phase and analyze via HPLC-UV (200-210 nm
detection) or LC-MS.

Data Analysis: Calculate solubility (

) using a standard calibration curve.

Protocol 2: pH-Dependent Hydrolytic Stability

Determines the shelf-life and formulation pH limits.

Stock Solution: Dissolve NDU in acetonitrile/ethanol to create a 1 mg/mL stock.

Stress Conditions: Spike the stock into buffers at pH 1.2 (0.1 N HCI), pH 7.4 (Phosphate),
and pH 10.0 (Borate) to a final concentration of 50 pug/mL.

Incubation: Store samples at 40°C, 60°C, and 80°C in sealed HPLC vials.
Sampling: Inject samples at

hours.

Calculation: Plot

vs. time. The slope
represents the pseudo-first-order degradation rate constant.
o Arrhenius Plot: Plot

VS.

to estimate activation energy (

) and predict shelf-life at 25°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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